(R)-cyclohexyl(phenyl)methanaminehydrochloride

• Molecular Formula: C13H20ClN
• Molecular Weight: 225.76 g/mol
• IUPAC Name: (R)-cyclohexyl(phenyl)methanamine;hydrochloride
• InChI: InChI=1S/C13H19N.ClH/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h1,3-4,7-8,12-13H,2,5-6,9-10,14H2;1H/t13-;/m0./s1
• InChI Key: INIQGHHKHOQSIT-ZOWNYOTGSA-N
• Isomeric SMILES: C1CCC(CC1)[C@H](C2=CC=CC=C2)N.Cl
• Canonical SMILES: C1CCC(CC1)C(C2=CC=CC=C2)N.Cl

Description

®-cyclohexyl(phenyl)methanaminehydrochloride is a chiral amine compound that features a cyclohexyl group and a phenyl group attached to a methanamine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-cyclohexyl(phenyl)methanaminehydrochloride typically involves the reaction of cyclohexylbenzylamine with hydrochloric acid. The process can be summarized as follows:

Starting Materials: Cyclohexylbenzylamine and hydrochloric acid.

Reaction Conditions: The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product.

Purification: The product is purified using recrystallization or other suitable methods to obtain ®-cyclohexyl(phenyl)methanaminehydrochloride in high purity.

Industrial Production Methods

In an industrial setting, the production of ®-cyclohexyl(phenyl)methanaminehydrochloride may involve large-scale synthesis using automated reactors and continuous flow processes. The key steps include:

Bulk Synthesis: Large quantities of starting materials are reacted in automated reactors.

Continuous Flow: The reaction mixture is passed through a series of reactors to ensure complete conversion.

Purification and Quality Control: The product is purified and subjected to rigorous quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

®-cyclohexyl(phenyl)methanaminehydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products

The major products formed from these reactions include:

Oxidation: Cyclohexyl(phenyl)ketone or cyclohexyl(phenyl)aldehyde.

Reduction: Cyclohexyl(phenyl)methanamine.

Substitution: Various substituted amines depending on the reagents used.

Scientific Research Applications

®-cyclohexyl(phenyl)methanaminehydrochloride has several scientific research applications:

Chemistry: Used as a chiral building block in organic synthesis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of ®-cyclohexyl(phenyl)methanaminehydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the target and pathway involved .

Comparison with Similar Compounds

Similar Compounds

Cyclohexylbenzylamine: Similar structure but lacks the hydrochloride group.

Phenylcyclohexylamine: Similar structure but with different substitution patterns.

Cyclohexylphenylmethanamine: Similar backbone but different stereochemistry.

Uniqueness

®-cyclohexyl(phenyl)methanaminehydrochloride is unique due to its chiral nature and specific substitution pattern, which can impart distinct chemical and biological properties compared to its analogs .